2-[3-(2,5-dimethylphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[3-(2,5-dimethylphenyl)-6-oxopyridazin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H18FN3O2/c1-13-7-8-14(2)15(11-13)17-9-10-20(26)24(23-17)12-19(25)22-18-6-4-3-5-16(18)21/h3-11H,12H2,1-2H3,(H,22,25)
• InChI Key: IBAOGUNQCQTTBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H18FN3O2
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-[3-(2,5-dimethylphenyl)-6-oxo-1(6H)-pyridazinyl]-N-(2-fluorophenyl)acetamide often involves multi-step chemical reactions aimed at introducing specific functional groups to achieve the desired molecular structure. For instance, a study discussed the synthesis of dihydropyridazinone cardiotonics, showcasing a method that might be similar to the synthesis of the targeted compound due to structural similarities, highlighting the complexity and precision required in the synthesis process (Robertson et al., 1986).

Molecular Structure Analysis

The molecular structure of compounds like this compound is crucial in determining their chemical behavior and interaction with biological targets. Crystallographic studies, such as those performed on related compounds, provide insights into the arrangement of atoms within the molecule and the potential for intramolecular interactions that could influence their biological activity (Ding et al., 2006).

Chemical Reactions and Properties

The chemical reactivity of such compounds is influenced by their functional groups and molecular structure. Studies on similar compounds have elucidated various chemical reactions they can undergo, such as nucleophilic substitution or condensation reactions, which are essential for the modification and optimization of their pharmacological properties (Sunder & Maleraju, 2013).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and stability, are critical for its formulation and application. Research on related compounds provides a foundation for understanding how structural variations can affect these properties, influencing their suitability for different pharmaceutical formulations (Fujimaki et al., 1988).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, play a vital role in the pharmacodynamics and pharmacokinetics of compounds like this compound. Research on structurally related compounds has shed light on these aspects, contributing to a deeper understanding of how such compounds interact within biological systems (Duran & Canbaz, 2013).